5-ethyl-2-methoxy-N-(2-morpholinoethyl)benzenesulfonamide
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Overview
Description
Molecular Structure Analysis
The molecular structure analysis of “5-ethyl-2-methoxy-N-(2-morpholinoethyl)benzenesulfonamide” is not available in the current resources .Chemical Reactions Analysis
The specific chemical reactions involving “this compound” are not detailed in the available resources .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not detailed in the available resources .Mechanism of Action
Target of Action
A structurally similar compound, “6-ethoxy-4-n-(2-morpholin-4-ylethyl)-2-n-propan-2-yl-1,3,5-triazine-2,4-diamine”, has been reported to target the d1 protein of photosystem-ii (ps-ii) inPhalaris minor, a major weed of wheat crop . The D1 protein plays a crucial role in photosynthesis, and its inhibition blocks electron transfer, leading to the cessation of photosynthesis .
Mode of Action
The similar compound mentioned above binds at the qb binding site of the d1 protein of ps-ii, blocking electron transfer in photosynthesis . This leads to the cessation of photosynthesis, which is vital for the survival of the plant .
Biochemical Pathways
The inhibition of the d1 protein of ps-ii by the similar compound disrupts the photosynthetic electron transport chain . This disruption affects the downstream processes dependent on photosynthesis, such as the synthesis of ATP and NADPH, which are essential for various metabolic processes in the plant .
Result of Action
The inhibition of photosynthesis by the similar compound leads to the cessation of vital metabolic processes in the plant, resulting in its death .
Advantages and Limitations for Lab Experiments
5-ethyl-2-methoxy-N-(2-morpholinoethyl)benzenesulfonamide has several advantages for lab experiments, including its high selectivity and potency for carbonic anhydrase enzymes, which makes it a useful tool for studying the physiological processes involving these enzymes. The compound is also relatively easy to synthesize and purify, which makes it readily available for research. However, this compound has some limitations, including its low solubility in water, which can make it challenging to use in certain experimental setups.
Future Directions
There are several possible future directions for research on 5-ethyl-2-methoxy-N-(2-morpholinoethyl)benzenesulfonamide, including the development of more potent and selective carbonic anhydrase inhibitors based on the structure of this compound. In addition, the compound's anti-tumor activity could be further explored to identify potential therapeutic applications in cancer treatment. Finally, the effects of this compound on other physiological processes, such as ion transport and acid-base balance, could be studied to gain a more comprehensive understanding of the compound's mechanism of action.
Synthesis Methods
5-ethyl-2-methoxy-N-(2-morpholinoethyl)benzenesulfonamide is synthesized using a specific method that involves the reaction of 5-ethyl-2-methoxybenzenesulfonyl chloride with morpholine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure this compound. The synthesis method is well-established and has been used in numerous studies.
Scientific Research Applications
5-ethyl-2-methoxy-N-(2-morpholinoethyl)benzenesulfonamide has been used extensively in scientific research due to its ability to inhibit the activity of carbonic anhydrase enzymes. Carbonic anhydrase enzymes are involved in various physiological processes, including acid-base balance, respiration, and ion transport. Inhibition of these enzymes has been shown to have therapeutic potential for the treatment of various diseases, including glaucoma, epilepsy, and cancer.
Safety and Hazards
properties
IUPAC Name |
5-ethyl-2-methoxy-N-(2-morpholin-4-ylethyl)benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O4S/c1-3-13-4-5-14(20-2)15(12-13)22(18,19)16-6-7-17-8-10-21-11-9-17/h4-5,12,16H,3,6-11H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFGNRNRHCRWVIL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(C=C1)OC)S(=O)(=O)NCCN2CCOCC2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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